N-ethyl-2-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine

• IUPAC Name: N-ethyl-2-[4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]pyrimidin-4-amine
• InChI: InChI=1S/C16H19F3N6/c1-2-20-13-5-6-21-15(23-13)25-9-7-24(8-10-25)14-4-3-12(11-22-14)16(17,18)19/h3-6,11H,2,7-10H2,1H3,(H,20,21,23)
• InChI Key: OBIDMOKUFIIHBN-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=NC=C1)N2CCN(CC2)C3=NC=C(C=C3)C(F)(F)F
• Molecular Formula: C16H19F3N6
• Molecular Weight: 352.36 g/mol

Description

“N-ethyl-2-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine” is a complex organic compound. It contains a pyrimidin-4-amine moiety, which is a key structural motif in active agrochemical and pharmaceutical ingredients. The compound also contains a trifluoromethylpyridine (TFMP) moiety, which is used in the protection of crops from pests and in the pharmaceutical and veterinary industries.

Synthesis Analysis

The synthesis of such compounds often involves the use of fluorinated organic chemicals. For instance, the introduction of 5-(trifluoromethyl)pyridine-2-sulfonyl chloride prepared from 2,5-CTF is achieved in the final synthesis step.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a pyrimidin-4-amine moiety and a trifluoromethylpyridine moiety. These moieties contribute to the unique physicochemical properties of the compound.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be influenced by the unique physicochemical properties of the fluorine atom and the pyridine moiety. For instance, pyridin-2-ols containing small 1-alkyl substituent are hydroxylated regioselectively.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are largely determined by the presence of the fluorine atom and the pyridine moiety. The fluorine atom, with its unique physicochemical properties, plays a crucial role in the biological activities and physical properties of the compound.

Scientific Research Applications

Fungicidal Activity

Pyrimidinamine derivatives, which share a similar structure with the compound , have shown excellent fungicidal activity. This suggests that “N-ethyl-2-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine” could potentially be used in the development of new fungicides.

Inhibition of Collagen Synthesis

Fluoropyridines, which contain a pyridin-2-yl group like the compound , have been used to inhibit collagen synthesis in various models of fibrosis. This suggests potential applications in the treatment of fibrotic diseases.

Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) Inhibition

. This receptor plays a key role in angiogenesis, the formation of new blood vessels. Inhibiting this receptor could potentially slow the growth of tumors, which rely on angiogenesis for their supply of nutrients and oxygen.

Platelet-Derived Growth Factor-β (PDGF-β) Inhibition

. Inhibiting PDGF-β could potentially be used to treat diseases characterized by excessive cell proliferation, such as cancer and fibrotic diseases.

Antimicrobial Activity

Compounds containing a 1,3-diazole group, which is structurally similar to the pyrimidin-4-amine group in the compound , have shown a wide range of biological activities, including antibacterial and antifungal activities. This suggests potential applications in the development of new antimicrobial agents.

Anti-Inflammatory Activity

. This suggests that “N-ethyl-2-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine” could potentially be used in the treatment of inflammatory diseases.

Mechanism of Action

Target of Action

Compounds with similar structures have been known to target various enzymes and receptors .

Mode of Action

It’s worth noting that molecules with a -cf3 group attached to a tertiary stereogenic center in a hetero aliphatic ring have shown improved drug potency toward reverse transcriptase enzyme inhibition by lowering the pka of the cyclic carbamate by a key hydrogen bonding interaction with the protein .

Biochemical Pathways

Similar compounds have been shown to inhibit enzymes such as succinate dehydrogenase (complex ii) in the fungal mitochondrial respiratory chain .

Pharmacokinetics

The trifluoromethyl group is known to improve the pharmacokinetic properties of drugs .

Result of Action

A compound with a similar structure had the best control effect on corn rust with ec50 values of 060 mg/L .

Future Directions

The future directions for the research and development of “N-ethyl-2-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine” and similar compounds are likely to focus on discovering new applications in the agrochemical and pharmaceutical industries. As the number of applications for these compounds continues to grow, the development of fluorinated organic chemicals is becoming an increasingly important research topic.